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Compound of Interest

3-Bromo-5-methyl-2-
Compound Name: ) )
propoxyphenylboronic acid

cat. No.: B1277975

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular formula and molecular weight
of 3-Bromo-5-methyl-2-propoxyphenylboronic acid, a compound of interest in various
research and development applications.

Molecular Composition and Weight

The fundamental physicochemical properties of a compound, its molecular formula and
molecular weight, are crucial for experimental design, analytical characterization, and
theoretical modeling. The table below summarizes these core attributes for 3-Bromo-5-methyl-
2-propoxyphenylboronic acid.

Property Value

Molecular Formula C10H14BBrOs
Molecular Weight 272.93 g/mol
CAS Number 870718-02-8

Table 1: Key physicochemical data for 3-Bromo-5-methyl-2-propoxyphenylboronic acid.
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Experimental Protocols: Molecular Weight
Determination

The molecular weight of 3-Bromo-5-methyl-2-propoxyphenylboronic acid is calculated
based on its molecular formula, C10H14BBrOs[1], and the standard atomic weights of its
constituent elements as recommended by the International Union of Pure and Applied
Chemistry (IUPAC).

Methodology:

The calculation is performed by summing the atomic weights of all atoms in the molecular
formula. The standard atomic weights used are:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[2][3]

Boron (B): 10.81 u[4][5][6]

Bromine (Br): 79.904 u[7][8]

Oxygen (O): 15.999 u[1][9]
Calculation:
e (10 x12.011) + (14 x 1.008) + (1 x 10.81) + (1 % 79.904) + (3 x 15.999) = 272.931 g/mol

The calculated molecular weight is approximately 272.93 g/mol .

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical relationship between the constituent elements and
the final calculated molecular weight of the compound.
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Figure 1: Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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